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An In-depth Technical Guide on the Toxicological Profile of Cyhalothrin on Non-Target

Organisms

Introduction
Cyhalothrin is a synthetic pyrethroid insecticide, a class of chemicals engineered to mimic the

insecticidal properties of naturally occurring pyrethrins found in Chrysanthemum flowers.[1] It is

a broad-spectrum, non-systemic insecticide with rapid contact and stomach action, utilized

extensively in agriculture to control a wide array of pests on crops like cotton, cereals, and

vegetables, as well as in public health applications.[1][2][3]

Cyhalothrin exists as several stereoisomers due to its multiple chiral centers. The most

common commercial formulations are lambda-cyhalothrin, which is an enriched mixture of the

most active isomers, and gamma-cyhalothrin, which is the single most biologically active

isomer.[2][4] Consequently, gamma-cyhalothrin is expected to be approximately twice as toxic

as lambda-cyhalothrin.[5][6] Due to their lipophilic nature, cyhalothrins have a low water

solubility and a high octanol-water partition coefficient (Kow), causing them to bind strongly to

soil and organic matter.[7][8]

While effective against target pests, the broad-spectrum nature of cyhalothrin raises

significant concerns about its impact on non-target organisms, which are crucial for ecological

balance. This guide provides a comprehensive toxicological profile of cyhalothrin, focusing on

its effects on aquatic organisms, birds, mammals, and beneficial insects. It summarizes
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quantitative toxicity data, details relevant experimental protocols, and illustrates key

mechanisms and workflows.

Mechanism of Action
Like other pyrethroids, cyhalothrin is a potent neurotoxin.[1][4] Its primary mode of action

involves the disruption of the normal functioning of the nervous system.[1][9] Cyhalothrin
targets the voltage-gated sodium channels in the axonal membranes of nerve cells.[1][10] It

binds to these channels, preventing their closure after an action potential has been initiated.[1]

[10] This leads to a prolonged influx of sodium ions into the axon, causing repetitive nerve

impulses, which result in paralysis and ultimately the death of the organism.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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